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Compound of Interest

Compound Name:
5-Fluoro-2-methoxyphenyl

Isothiocyanate

Cat. No.: B13695436

Get Quote

Executive Summary & Compound Identity
5-Fluoro-2-methoxyphenyl isothiocyanate (CAS: 76562-42-4) is an electrophilic aryl

isothiocyanate featuring both a fluorine atom and a methoxy group. These substituents

introduce unique electronic and steric properties, making the compound valuable for

synthesizing thioureas, thiohydantoins, and other sulfur-containing heterocycles in medicinal

chemistry.
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Parameter Detail

IUPAC Name 5-Fluoro-2-methoxy-1-isothiocyanatobenzene

CAS Number 76562-42-4

Molecular Formula

C

H

FNOS

Molecular Weight 181.19 g/mol

Appearance
Colorless to pale yellow liquid (or low-melting

solid)

Boiling Point ~130 °C at 0.5 mmHg (Predicted/Analogous)

Solubility
Soluble in CHCl

, DMSO, Acetone; Reacts with alcohols/amines

Spectroscopic Profile (The Core)
A. Infrared Spectroscopy (FT-IR)
The infrared spectrum provides the most rapid confirmation of the isothiocyanate (-N=C=S)

functionality.

Diagnostic Peak: The cumulative double bond system of the isothiocyanate group exhibits a

very strong, broad, and asymmetric stretching vibration.

Frequency Range:2050 – 2200 cm⁻¹ (Typically centered at ~2100 cm⁻¹).

Secondary Peaks:

C-H Stretch (Aromatic): 3000 – 3100 cm⁻¹ (Weak).

C-H Stretch (Methoxy): 2835 – 2960 cm⁻¹ (Weak/Medium).

C=C Aromatic Ring: 1450 – 1600 cm⁻¹.
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C-F Stretch: 1100 – 1250 cm⁻¹ (Strong).

Experimental Tip: Avoid using amine-containing solvents or alcohols for IR sample preparation,

as they will react with the isothiocyanate to form thioureas or thiocarbamates, destroying the

diagnostic ~2100 cm⁻¹ peak.

B. Nuclear Magnetic Resonance (NMR)
Characterization requires analysis of

H,

C, and

F nuclei. The fluorine atom introduces spin-spin coupling (

and

), splitting signals into doublets.

1. Proton NMR (

H NMR)
Solvent: CDCl

(Preferred) or DMSO-

.

Key Features:

Methoxy Group: A strong singlet integrating to 3 protons at

3.85 – 3.95 ppm.

Aromatic Region (

6.8 – 7.5 ppm): The substitution pattern (1,2,4-trisubstituted benzene) creates a complex
splitting pattern due to H-H and H-F coupling.

H-3 (Ortho to OMe, Meta to F): Doublet of doublets (dd) or multiplet.
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H-4 (Para to OMe, Ortho to F): Multiplet (due to strong

ortho coupling).

H-6 (Ortho to NCS, Ortho to F): This proton shifts downfield relative to the aniline

precursor due to the electron-withdrawing nature of the -NCS group.

2. Carbon-13 NMR (

C NMR)
The "Silent" Carbon: The isothiocyanate carbon (-N=C=S) is notoriously difficult to observe

due to long relaxation times and broadening from the quadrupolar nitrogen nucleus.

Expected Shift:

130 – 140 ppm (Often weak/broad).

C-F Coupling: Carbon signals will appear as doublets.

C-F (ipso):

~155-160 ppm (

Hz).

C-OMe:

~56 ppm.

3. Fluorine-19 NMR (

F NMR)
Signal: A single sharp signal, typically in the range of

-110 to -130 ppm (referenced to CFCl

). This confirms the integrity of the C-F bond.
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C. Mass Spectrometry (MS)[2][3][4]
Ionization Mode: EI (Electron Impact) or ESI (Electrospray Ionization).

Molecular Ion:

at m/z 181.

Fragmentation Pattern (EI):

m/z 181: Molecular Ion (

).

m/z 123: Loss of the isothiocyanate group (

[NCS]).

m/z 108: Loss of methyl and NCS groups.

Isotopic Pattern: A characteristic M+2 peak (~4.5% intensity of M+) due to

S isotope.

Experimental Protocols
Protocol 1: NMR Sample Preparation
Objective: Obtain high-resolution spectra without degradation.

Solvent Selection: Use CDCl

(Chloroform-d) neutralized with silver foil or stored over molecular sieves. Acidic chloroform
can catalyze decomposition.

Concentration: Dissolve 10-15 mg of the isothiocyanate in 0.6 mL of solvent.

Tube: Use a high-quality 5mm NMR tube.

Acquisition:
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Run

H NMR (16 scans).

Run

F NMR (if probe available).

Run

C NMR (minimum 512 scans) with a relaxation delay (

) of 2-3 seconds to enhance the detection of the quaternary NCS carbon.

Protocol 2: GC-MS Purity Check
Objective: Verify purity and identify the molecular ion.[1][2]

Column: HP-5 or DB-5 (5% Phenyl-methylpolysiloxane).

Inlet Temp: 250 °C.

Oven Program: 60 °C (hold 1 min)

20 °C/min

280 °C (hold 3 min).

Split Ratio: 50:1.

Note: Isothiocyanates are generally stable under GC conditions, unlike some thermally labile

derivatives.

Visualization & Logic
Workflow: Spectroscopic Validation
The following diagram illustrates the logical flow for validating the identity of 5-Fluoro-2-
methoxyphenyl Isothiocyanate.
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Unknown Sample
(Suspected CAS 76562-42-4)

Step 1: FT-IR Analysis
(Neat/ATR)

Peak at ~2100 cm⁻¹?

Step 2: 1H & 19F NMR
(CDCl₃)

Yes (NCS Present)

Reject / Repurify

No (Hydrolysis?)

Aromatic Pattern + F Signal?

Step 3: GC-MS / LC-MS

Yes (Structure Correct) No (Wrong Isomer)

Identity Confirmed
5-Fluoro-2-methoxyphenyl Isothiocyanate

m/z 181 Observed

Click to download full resolution via product page

Caption: Analytical workflow for the structural validation of 5-Fluoro-2-methoxyphenyl
Isothiocyanate.

MS Fragmentation Pathway
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Molecular Ion (M+)
m/z 181

[M - NCS]+
m/z 123- NCS (58)

[M - CH3]+
m/z 166

- CH3 (15)

[M - NCS - CH3]+
m/z 108

- CH3

Click to download full resolution via product page

Caption: Proposed Electron Impact (EI) fragmentation pathway.

Summary Data Tables
Table 1: Predicted NMR Shifts (CDCl )
Note: Values are estimated based on the aniline precursor and substituent effects.

Nucleus Assignment

Chemical Shift
(

ppm)

Multiplicity
Coupling (

Hz)

H OMe 3.90 Singlet (s) -

H Ar-H (H3) 6.85 – 6.95 dd

H Ar-H (H4) 6.95 – 7.10 m

H Ar-H (H6) 7.10 – 7.25 dd

C NCS 135 – 140 Broad Singlet -

C C-F (C5) 155 – 160 Doublet

F Ar-F -115 to -125 Multiplet -
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Table 2: Physical Properties
Property Value

Physical State Liquid or Low-melting Solid

Density ~1.25 g/mL

Storage 2-8 °C, Inert Atmosphere (Argon/Nitrogen)

Hazards
Lachrymator, Skin Irritant (Handle in Fume

Hood)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C367293&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C367293&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1978398&Mask=200
https://glaserr.missouri.edu/vitpub/papers/JOC-Roman.pdf
https://pubs.acs.org/doi/abs/10.1021/acs.joc.5b00417
https://www.benchchem.com/product/b13695436?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13695436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. scispace.com [scispace.com]

2. chemguide.co.uk [chemguide.co.uk]

3. 5-Fluoro-2-methylaniline [webbook.nist.gov]

4. glaserr.missouri.edu [glaserr.missouri.edu]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 5-
Fluoro-2-methoxyphenyl Isothiocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13695436/docs#technical-guide-spectroscopic-
characterization-of-5-fluoro-2-methoxyphenyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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